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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol dinitrate (DEGDN) is an energetic plasticizer used in propellant and
explosive formulations, often in combination with binders like nitrocellulose (NC).[1] Its thermal
behavior, both in its pure form and within mixtures, is a critical parameter for assessing the
safety, stability, and performance of these energetic materials. Thermal analysis techniques,
particularly Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA),
are essential tools for characterizing the thermal properties of DEGDN and its formulations.
This application note provides detailed protocols for the thermal analysis of DEGDN and its
mixtures, presents key quantitative data, and illustrates the experimental workflow and
decomposition pathways.

Data Presentation

The thermal properties of DEGDN and its mixtures are summarized in the tables below. These
values are crucial for understanding the thermal stability and decomposition characteristics of
these materials.

Table 1: Thermal Properties of Pure DEGDN
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Property Value
Decomposition Temperature 160 °C[2]
Explosion Temperature 200 °C[2]

Heat of Explosion

1358 cal/g[2]

Melting Point

-11.5 °C to 2 °C[3]

Boiling Point

197 °C (decomposes)[3]

Table 2: DSC Data for DEGDN and its Mixtures at Various Heating Rates

Heating Rate

Onset Temperature

Peak Temperature

Sample .

(°C/min) (°C) (°C)
NC/DEGDN 10 ~160 ~185
NC/DEGDN/AN 5 ~150 ~170
NC/DEGDN/AN 10 ~155 ~175
NC/DEGDN/AN 15 ~160 ~180
NC/DEGDN/AN 20 ~165 ~185

Table 3: TGA Data for NC/DEGDN Mixture

Heating Rate

Sample .
(°C/min)

Temperature Range
(°C)

Mass Loss (%)

NC/DEGDN 10

150-250

~90

Experimental Protocols

The following protocols are based on established standards for the thermal analysis of
energetic materials, such as STANAG 4515 and ASTM E2550.[4][5][6]

Differential Scanning Calorimetry (DSC) Protocol
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Objective: To determine the decomposition temperature, enthalpy of decomposition, and other
thermal transitions of DEGDN and its mixtures.

Apparatus:

Differential Scanning Calorimeter (DSC)

Aluminum crucibles and lids (hermetically sealed or with a pinhole, depending on the desired
experiment)

Crimper for sealing crucibles

Analytical balance (accurate to £0.01 mg)
Sample Preparation:
o Accurately weigh 1-5 mg of the liquid DEGDN or DEGDN mixture into an aluminum crucible.

» For volatile samples or to prevent evaporation before decomposition, hermetically seal the
crucible. For experiments where the release of gaseous decomposition products is desired,
use a lid with a pinhole.

o Place an empty, sealed crucible on the reference side of the DSC cell.
Instrument Parameters:
e Temperature Program:

o Equilibrate at 30 °C.

o Ramp up to 300 °C at a heating rate of 5, 10, 15, or 20 °C/min.
o Atmosphere: Inert gas (e.g., Nitrogen or Argon) with a flow rate of 20-50 mL/min.
o Data Acquisition: Record the heat flow as a function of temperature.
Data Analysis:

o Determine the onset temperature of the exothermic decomposition peak.
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« ldentify the peak temperature of the decomposition.

o Calculate the enthalpy of decomposition (in J/g) by integrating the area under the exothermic
peak.

Thermogravimetric Analysis (TGA) Protocol

Obijective: To determine the mass loss of DEGDN and its mixtures as a function of temperature
and to identify the decomposition stages.

Apparatus:
e Thermogravimetric Analyzer (TGA)
e Ceramic or aluminum crucibles
o Analytical balance (accurate to £0.01 mg)
Sample Preparation:
o Accurately weigh 5-10 mg of the liquid DEGDN or DEGDN mixture into a tared TGA crucible.
» Place the crucible onto the TGA balance.
Instrument Parameters:
e Temperature Program:
o Equilibrate at 30 °C.
o Ramp up to 400 °C at a heating rate of 10 °C/min.
o Atmosphere: Inert gas (e.g., Nitrogen or Argon) with a flow rate of 20-50 mL/min.
o Data Acquisition: Record the mass change as a function of temperature.
Data Analysis:

o Determine the onset temperature of mass loss.
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« ldentify the temperatures at which the rate of mass loss is at its maximum (from the
derivative of the TGA curve, DTG).

e Quantify the percentage of mass loss at each decomposition stage.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for thermal analysis and the
proposed initial step in the thermal decomposition of DEGDN.

Experimental Workflow for Thermal Analysis of DEGDN

Sample Preparation
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DEGDN or Mixture

'

Load into
DSC/TGA Crucible
DSC Analysis TGA Analysis
Set DSC Parameters: Set TGA Parameters:
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Caption: Experimental workflow for DSC and TGA analysis of DEGDN.

Initial Step of DEGDN Thermal Decompaosition
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Caption: Proposed initial step of DEGDN thermal decomposition.

Conclusion

The thermal analysis of DEGDN and its mixtures by DSC and TGA provides invaluable data for
the safety and performance assessment of energetic materials. The protocols and data
presented in this application note serve as a comprehensive guide for researchers and
scientists in the field. Adherence to standardized procedures is crucial for obtaining reliable and
reproducible results. Further investigations can be expanded to study the influence of different
additives, aging effects, and compatibility with other materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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